Cas no 2138528-44-4 (4,4-Dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol)

• Product Name: 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol
• CAS No: 2138528-44-4
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5926907
• PubChem ID: 165491176
• Update Time: 2025-06-09

4,4-Dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161388
• 2138528-44-4
• 4,4-dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol
• 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H29NO/c1-6-11(2)10-15(5)13-9-12(16)7-8-14(13,3)4/h11-13,16H,6-10H2,1-5H3
• InChI Key： SXHFVSNYJZLSLZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)CC(C)CC

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino]cyclohexan-1-ol

Introduction to 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol (CAS No. 2138528-44-4)

4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol (CAS No. 2138528-44-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, characterized by a substituted amine group and alkyl side chains, which contribute to its diverse chemical properties. The presence of multiple stereocenters in its molecular structure makes it a promising candidate for further investigation in drug discovery and development.

The molecular formula of 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol is C12H23NO, reflecting its non-polar nature with a significant hydrophobic character. This structural composition suggests potential interactions with various biological targets, making it an intriguing molecule for medicinal chemists. The compound’s solubility profile and stability under different conditions are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclohexanol derivatives due to their reported pharmacological effects. Studies have indicated that compounds with similar structural motifs may exhibit properties such as analgesic, anti-inflammatory, and neuroprotective activities. The specific substitution pattern in 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol could modulate its binding affinity to biological receptors, thereby influencing its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclohexane ring provides a rigid backbone that can be modified to optimize pharmacokinetic properties, while the amine and alkyl groups offer opportunities for hydrogen bonding and hydrophobic interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision, facilitating the design of more effective derivatives.

The synthesis of 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters requires careful control over reaction conditions to ensure high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this goal. Additionally, the compound’s stability under various conditions must be evaluated to determine its suitability for industrial-scale production.

Current research in the field of cyclohexanol derivatives has highlighted their potential in treating neurological disorders. For instance, studies have shown that certain analogs of this class of compounds can modulate neurotransmitter release and receptor activity, making them candidates for therapies targeting conditions such as Parkinson’s disease and Alzheimer’s disease. The unique structural features of 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol may contribute to its ability to interact with these targets effectively.

The pharmacokinetic properties of 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol are also of great interest. Factors such as bioavailability, metabolic stability, and excretion pathways must be carefully considered when evaluating its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable insights into how the compound behaves within living systems. These studies are essential for determining whether it can progress to clinical trials and eventually reach patients in need.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when developing new pharmaceutical compounds. Good Manufacturing Practices (GMP) must be followed throughout the synthesis and purification process to guarantee consistency and purity. Additionally, toxicological studies are necessary to assess any potential risks associated with the compound before it can be used therapeutically.

The future prospects for 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its therapeutic potential.

In conclusion, 4,4-Dimethyl-3-[methyl(2-methylbutyl)amino)cyclohexan-1-ol (CAS No. 2138528-44-4) represents an exciting opportunity in the realm of drug discovery. Its complex structure and diverse chemical properties make it a valuable candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its pharmacological effects, this compound holds great promise for contributing to advancements in medicine.